N'-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C14H10BrN3O4/c15-11-4-5-13(19)10(6-11)8-16-17-14(20)9-2-1-3-12(7-9)18(21)22/h1-8,19H,(H,17,20)/b16-8+
• InChI Key: XCSKKESWMADMGR-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NN=CC2=C(C=CC(=C2)Br)O
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)N/N=C/C2=C(C=CC(=C2)Br)O
• Molecular Formula: C14H10BrN3O4
• Molecular Weight: 364.15 g/mol
• CAS No.: 1374407-97-2

Description

N'-(5-Bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide is a Schiff base synthesized via the condensation of 5-bromo-2-hydroxybenzaldehyde and 3-nitrobenzohydrazide in methanol. The reaction proceeds under reflux to yield a yellow crystalline product . Single-crystal X-ray diffraction reveals an E-configuration about the C=N bond, with bond lengths consistent with analogous hydrazide derivatives (e.g., C=N: ~1.28 Å). The crystal structure is stabilized by intermolecular N–H···O hydrogen bonds between the hydrazide NH and the nitro group, forming chains along the a-axis. Methanol solvation further stabilizes the lattice through O–H···O interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide typically involves the condensation reaction between 5-bromo-2-hydroxybenzaldehyde and 3-nitrobenzohydrazide. The reaction is usually carried out in an ethanol or methanol solvent under reflux conditions. The reaction mixture is heated to facilitate the formation of the hydrazone linkage, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, and the reaction conditions are optimized for maximum yield and purity. The product is purified using techniques such as crystallization, distillation, and chromatography to ensure it meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions

N’-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in different derivatives.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and catalytic hydrogenation are often used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives with modified functional groups, which can be further utilized in different applications .

Scientific Research Applications

N’-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide has a wide range of scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes with unique properties.

Biology: The compound exhibits biological activities such as antibacterial, antifungal, and antitumor properties, making it useful in biomedical research.

Medicine: Its derivatives are explored for potential therapeutic applications, including as anticancer and antimicrobial agents.

Industry: The compound is used in the synthesis of advanced materials and as a corrosion inhibitor in various industrial processes.

Mechanism of Action

The mechanism of action of N’-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide involves its interaction with molecular targets such as enzymes and receptors. The compound can form coordination complexes with metal ions, which can modulate the activity of metalloenzymes. Additionally, its ability to generate reactive oxygen species (ROS) contributes to its antimicrobial and anticancer activities by inducing oxidative stress in target cells .

Comparison with Similar Compounds

Substituent Effects on Structure and Bonding

a. Nitro vs. Methoxy Groups

• N'-(5-Bromo-2-hydroxybenzylidene)-3-methoxybenzohydrazide (): Replacing the nitro group with methoxy reduces electron-withdrawing effects, altering the electronic environment. The C=N bond length (1.284 Å) remains comparable, but the dihedral angle between aromatic rings increases to 16.9° vs. <10° in the nitro derivative, likely due to steric hindrance from the methoxy group .
• Hydrogen Bonding : The nitro group in the target compound forms stronger N–H···O bonds (2.85–2.90 Å) compared to methoxy derivatives, which rely on weaker C–H···O interactions .

b. Halogen Substitution

• N'-(5-Bromo-2-hydroxybenzylidene)-2-fluorobenzohydrazide (): Fluorine’s electronegativity enhances intermolecular C–F···H interactions, leading to denser crystal packing. The melting point (~250°C ) is lower than the nitro analog (>300°C ), reflecting reduced thermal stability due to weaker hydrogen bonding .
• Chloro Derivatives : Compounds like N'-(3-bromo-5-chloro-2-hydroxybenzylidene)-3-methoxybenzohydrazide () exhibit Br···O and Cl···Br halogen interactions, absent in the nitro derivative. These interactions stabilize layered crystal structures, enhancing antibacterial activity against S. aureus (MIC: 8 µg/mL) .

Electronic and Spectroscopic Properties

• IR Spectroscopy: The nitro group in the target compound shows strong absorption at ~1335 cm⁻¹ (symmetric NO₂ stretch), absent in methoxy analogs. C=N stretches appear at ~1610 cm⁻¹, consistent across derivatives .
• NMR Shifts : The nitro group deshields adjacent protons, shifting aromatic H atoms downfield (δ 8.03–8.35 ppm ), whereas methoxy derivatives exhibit upfield shifts (δ 6.94–7.50 ppm ) .

Crystal Packing and Solvation

• Solvent Effects: The target compound forms a methanol monosolvate, while analogs like N'-(5-bromo-2-hydroxybenzylidene)-2-fluorobenzohydrazide crystallize as unsolvated or monohydrate forms. Methanol solvation introduces additional O–H···O bonds, expanding the unit cell volume by ~15% compared to anhydrous forms .
• Layered vs. Chain Structures : Nitro derivatives favor 1D chains via N–H···O bonds, whereas halogenated analogs (e.g., Br/Cl-substituted) form 2D layers through halogen interactions .

Data Tables

Table 1: Structural and Physical Properties

Compound	Substituent (R)	C=N Bond Length (Å)	Melting Point (°C)	Hydrogen Bond Length (Å)
Target Compound	3-NO₂	1.28	>300	2.85–2.90
3-Methoxy Derivative	3-OCH₃	1.284	250–260	2.95–3.10
2-Fluoro Derivative	2-F	1.29	240–250	2.80–2.85
3-Bromo-5-chloro Derivative	3-Br, 5-Cl	1.27	270–280	2.90–3.05

Biological Activity

N'-(5-bromo-2-hydroxybenzylidene)-3-nitrobenzohydrazide is a hydrazone derivative that exhibits diverse biological activities, making it a compound of significant interest in medicinal chemistry and biochemistry. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

This compound contains a bromine atom, a hydroxyl group, and a nitro group, contributing to its unique reactivity and biological activity. The compound can be synthesized through the condensation reaction between 5-bromo-2-hydroxybenzaldehyde and 3-nitrobenzohydrazide in solvents like methanol or ethanol under reflux conditions.

The biological activity of this compound is attributed to several mechanisms:

• Antimicrobial Activity : The compound has demonstrated antibacterial and antifungal properties. It acts by disrupting microbial cell membranes and inhibiting essential metabolic pathways .
• Antitumor Activity : Research indicates that this hydrazone derivative exhibits cytotoxic effects against various cancer cell lines, potentially through the induction of apoptosis (programmed cell death) and interference with cellular signaling pathways .
• Corrosion Inhibition : While primarily focused on its biological activity, it is noteworthy that this compound also serves as a corrosion inhibitor in industrial applications, which suggests its ability to form protective layers on metal surfaces.

Biological Activity Data

The following table summarizes key biological activities and findings related to this compound:

Activity	Effect	Mechanism	Reference
Antibacterial	Effective against Gram-positive bacteria	Disruption of cell membrane integrity
Antifungal	Inhibits fungal growth	Interference with metabolic pathways
Antitumor	Cytotoxic effects on cancer cells	Induction of apoptosis
Corrosion Inhibition	Protects metals from corrosion	Formation of protective layers

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of various hydrazone derivatives, this compound was found to exhibit significant inhibition against Staphylococcus aureus and Candida albicans. The minimum inhibitory concentration (MIC) values indicated strong antibacterial and antifungal potential, suggesting its application in developing new antimicrobial agents .

Case Study 2: Antitumor Activity

Another investigation assessed the antitumor properties of this compound against human breast cancer cell lines. The results demonstrated a dose-dependent reduction in cell viability, with mechanisms involving apoptosis confirmed through flow cytometry analysis. The study concluded that this compound could be a promising candidate for further development as an anticancer drug .